5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine

• IUPAC Name: 5-[(2,4-dichlorophenyl)methyl]-2-phenylpyrimidine-4,6-diamine
• InChI: InChI=1S/C17H14Cl2N4/c18-12-7-6-11(14(19)9-12)8-13-15(20)22-17(23-16(13)21)10-4-2-1-3-5-10/h1-7,9H,8H2,(H4,20,21,22,23)
• InChI Key: APOKQUMQMDXZBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=N2)N)CC3=C(C=C(C=C3)Cl)Cl)N
• Molecular Formula: C17H14Cl2N4
• Molecular Weight: 345.2 g/mol

Description

“2,4-Dichlorobenzyl alcohol” is a medication used to treat a sore throat. It is a mild antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections.

Synthesis Analysis

“2,4-Dichlorobenzyl alcohol” can be obtained by reacting “2,4-dichlorobenzyl chloride” in a two-stage reaction with a water-soluble salt of an organic acid in the presence of a phase transfer catalyst.

Molecular Structure Analysis

The molecular formula of “2,4-Dichlorobenzyl alcohol” is C7H6Cl2O.

Chemical Reactions Analysis

“2,4-Dichlorobenzyl chloride” can be ammoxidized to “2,4-dichlorobenzonitrile” with a higher yield at a much lower reaction temperature compared to the ammoxidation of "2,4-dichlorotoluene".

Physical And Chemical Properties Analysis

The molecular weight of “2,4-Dichlorobenzyl alcohol” is 177.02 g/mol.

Scientific Research Applications

5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine has been used in a wide variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the effects of various compounds on cellular processes. It has also been used in environmental studies to investigate the effects of pollutants on the environment. Additionally, it has been used in laboratory experiments to investigate the effects of various compounds on the human body.

Mechanism of Action

5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine acts as a reagent in various biochemical and physiological experiments. It is able to bind to proteins, enzymes, and other molecules, allowing for the study of their interactions. It is also capable of binding to DNA, allowing for the study of gene expression and other genetic processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of certain proteins, such as those involved in the regulation of cell growth and differentiation. Additionally, it has been shown to have an effect on the expression of certain genes, as well as the regulation of certain metabolic pathways.

Advantages and Limitations for Lab Experiments

5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine has several advantages for laboratory experiments. It is a versatile compound that can be used in a wide variety of experiments. Additionally, it is relatively stable and can be stored for long periods of time. However, it is important to note that this compound is a toxic compound and should be handled with care. Additionally, it is not soluble in water, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine in scientific research. It could be used to further investigate the effects of various compounds on cellular processes, such as gene expression and protein activity. Additionally, it could be used to investigate the effects of various pollutants on the environment, as well as the effects of certain drugs on the human body. It could also be used to further investigate the effects of various compounds on the regulation of metabolic pathways. Finally, it could be used to investigate the effects of various compounds on the immune system, as well as the effects of various drugs on the human body.

Synthesis Methods

5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine can be synthesized in a two-step process. First, the compound is synthesized from 2,4-dichlorobenzyl chloride and 2-amino-4,6-diphenylpyrimidine in a reaction catalyzed by a base, such as potassium carbonate. The resulting product is then reacted with a base, such as potassium carbonate, to form this compound.

Safety and Hazards

“2,4-Dichlorobenzyl chloride” is harmful if swallowed and causes severe skin burns and eye damage. It is very toxic to aquatic life with long-lasting effects.